2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide

• IUPAC Name: methyl N'-[(E)-benzylideneamino]carbamimidothioate;hydroiodide
• InChI: InChI=1S/C9H11N3S.HI/c1-13-9(10)12-11-7-8-5-3-2-4-6-8;/h2-7H,1H3,(H2,10,12);1H/b11-7+
• InChI Key: IDKJUHJTLRINLQ-RVDQCCQOSA-N
• Canonical SMILES: CSC(=NN=CC1=CC=CC=C1)N.I
• Isomeric SMILES: CS/C(=N\N=C\C1=CC=CC=C1)/N.I
• Molecular Formula: C9H12IN3S
• Molecular Weight: 321.18 g/mol

Description

2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide, also known as DMT-H, is an organic compound with a range of potential applications in scientific research. DMT-H is a derivative of the amino acid lysine, and it is produced in a laboratory setting using a variety of synthetic methods. In

Scientific Research Applications

2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide has a range of applications in scientific research, particularly in the fields of biochemistry, physiology, and pharmacology. It has been used in studies to investigate the effects of various drugs on the central nervous system, as well as to study the effects of various hormones and neurotransmitters. It has also been used to study the effects of various compounds on the cardiovascular system, and to investigate the effects of various drugs on the immune system.

Mechanism of Action

The mechanism of action of 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide is not fully understood, but it is believed to function as an agonist at certain receptors in the central nervous system. Specifically, it is believed to activate the 5-HT2A receptor, which is involved in the regulation of mood and emotion. It is also believed to activate the 5-HT1A receptor, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide are not yet fully understood, but it is believed to have a range of effects on the body. It is believed to have an anxiolytic effect, as well as an antidepressant effect. It is also believed to have an effect on dopamine and serotonin levels in the brain, which could potentially lead to improved mood and cognitive functioning.

Advantages and Limitations for Lab Experiments

The major advantage of using 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide for laboratory experiments is its high degree of purity, which allows for more accurate results. Additionally, it is relatively easy to synthesize, making it a cost-effective option for research. However, there are some limitations to using 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide for experiments. For example, it is not known to be toxic, but its effects on the body are not yet fully understood, so caution should be taken when using it in experiments.

Future Directions

Future research into 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide could focus on further understanding its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could focus on exploring the potential therapeutic applications of 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide, such as its potential use as an antidepressant or anxiolytic. Additionally, further research could also focus on exploring the potential interactions of 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide with other drugs and hormones, as well as its potential use in drug development. Finally, further research could focus on exploring the potential applications of 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide in other areas, such as in the development of novel treatments for various diseases.

Synthesis Methods

The synthesis of 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide is a multi-step process that begins with the reaction of lysine with N-methylthiourea to form N-methylthio-L-lysine. This is followed by a reaction with 2-chloro-1,3-dicyanopropene to form 2,3-diaza-1-methylthio-4-phenylbuta-1,3-dienylamine. The final step in the synthesis is the hydrolysis of the 2,3-diaza-1-methylthio-4-phenylbuta-1,3-dienylamine with hydroiodic acid to form 2,3-Diaza-1-methylthio-4-phenylbuta-1,3-dienylamine hydroiodide.